Cas no 101659-00-1 ([1,1'-Bicyclohexyl]-4-carbonitrile,4'-pentyl-,(trans,trans)-)

[1,1'-Bicyclohexyl]-4-carbonitrile,4'-pentyl-,(trans,trans)- structure
101659-00-1 structure
Product Name:[1,1'-Bicyclohexyl]-4-carbonitrile,4'-pentyl-,(trans,trans)-
CAS No:101659-00-1
MF:C18H31N
MW:261.445445299149
CID:135283
Update Time:2026-05-14

[1,1'-Bicyclohexyl]-4-carbonitrile,4'-pentyl-,(trans,trans)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Bicyclohexyl]-4-carbonitrile,4'-pentyl-,(trans,trans)-
    • [1,1'-bicyclohexyl]-4-carbonitrile, 4'-pentyl-
    • STK091958
    • EINECS 265-713-3
    • AC1L2UNI
    • AC1Q4RE1
    • MolPort-002-944-570
    • KST-1A7438
    • AR-1A8625
    • 4'-pentyl-1,1'-bi(cyclohexyl)-4-carbonitrile
    • 4-(4-pentylcyclohexyl)cyclohexane-1-carbonitrile
    • trans-4-n-Pentyl-trans-dicyclohexyl-4'-carbonitrile
    • (trans(trans))-4'-Pentyl(1,1'-bicyclohexyl)-4-carbonitrile
    • Inchi: InChI=1S/C18H31N/c1-2-3-4-5-15-6-10-17(11-7-15)18-12-8-16(14-19)9-13-18/h15-18H,2-13H2,1H3
    • InChI Key: HWMHRQOJZXBQBL-UHFFFAOYSA-N
    • SMILES: CCCCCC1CCC(C2CCC(C#N)CC2)CC1

Computed Properties

  • Exact Mass: 261.24583
  • Monoisotopic Mass: 261.246
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • PSA: 23.79
  • LogP: 5.70308
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